Cas no 31689-83-5 (6-Cyclohexyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid)
31689-83-5 structure
Product Name:6-Cyclohexyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
CAS No:31689-83-5
MF:C17H22O2
MW:258.355385303497
CID:2821804
PubChem ID:21524248
Update Time:2025-04-21
6-Cyclohexyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL11844811
- DTXSID70615564
- 31689-83-5
- 6-Cyclohexyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
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- Inchi： 1S/C17H22O2/c18-17(19)16-8-4-7-14-11-13(9-10-15(14)16)12-5-2-1-3-6-12/h9-12,16H,1-8H2,(H,18,19)
- InChI Key： QBGRGTVSLSYIQN-UHFFFAOYSA-N
- SMILES： OC(C1CCCC2C=C(C=CC=21)C1CCCCC1)=O
Computed Properties
- Exact Mass: 258.161979940Da
- Monoisotopic Mass: 258.161979940Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 37.3Ų
6-Cyclohexyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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